- Heterocyclic Farnesoid X receptor modulator derivative, China, , ,
Cas no 946426-89-7 ((5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl)methanol)
(5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl)methanol is a versatile isoxazole derivative characterized by its cyclopropyl and dichlorophenyl substituents, which contribute to its unique chemical properties. The presence of the hydroxymethyl group at the 4-position enhances its reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. Its structural features, including the electron-withdrawing dichlorophenyl group and the strained cyclopropyl ring, offer potential for selective functionalization and stability under various reaction conditions. This compound is particularly useful in medicinal chemistry for the synthesis of bioactive molecules, owing to its ability to serve as a scaffold for further derivatization.
946426-89-7 structure
Product Name:(5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl)methanol
CAS No:946426-89-7
MF:C13H11Cl2NO2
MW:284.137941598892
MDL:MFCD11046189
CID:844650
PubChem ID:45790382
Update Time:2025-05-27
(5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl)methanol
- [5-cyclopropyl-3-(2,6-dichlorophenyl)-1,2-oxazol-4-yl]methanol
- 4-Isoxazolemethanol, 5-cyclopropyl-3-(2,6-dichlorophenyl)-
- 5-cyclopropyl-3-(2,6-dichlorophenyl)-4-Isoxazolemethanol
- 5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-methanol
- [5-Cyclopropyl-3-(2,6-dichloro-phenyl)-isoxazol-4-yl]-methanol
- (5-Cyclopropyl-3-(2,6-dichloro-phenyl)-isoxazol-4-yl)-methanol
- KRGFOUGVZFEEBW-UHFFFAOYSA-N
- BCP29338
- 6250AC
- SB18064
- SY233110
- OR350446
- AX8246177
- 5-Cyclopropyl-3-(2,6-dichlorophenyl)-4-isoxazolemethanol (ACI)
- [5-Cyclopropyl-3-(2,6-dichlorophenyl)-4-isoxazolyl]methanol
- 946426-89-7
- DA-37418
- MFCD11046189
- AKOS016011417
- [5-cyclopropyl-3-(2,6-dichlorophenyl) -4-isoxazolyl]methanol
- AC7419
- DTXSID30672279
- CS-0112901
- AS-70767
- WMB42689
- SCHEMBL1096115
-
- MDL: MFCD11046189
- Inchi: 1S/C13H11Cl2NO2/c14-9-2-1-3-10(15)11(9)12-8(6-17)13(18-16-12)7-4-5-7/h1-3,7,17H,4-6H2
- InChI Key: KRGFOUGVZFEEBW-UHFFFAOYSA-N
- SMILES: ClC1C(C2C(CO)=C(C3CC3)ON=2)=C(Cl)C=CC=1
Computed Properties
- Exact Mass: 283.0166840g/mol
- Monoisotopic Mass: 283.0166840g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.3
- XLogP3: 3
(5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl)methanol Security Information
- Storage Condition:Sealed in dry,2-8°C
(5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MU068-200mg |
(5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl)methanol |
946426-89-7 | 95+% | 200mg |
57CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MU068-5g |
(5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl)methanol |
946426-89-7 | 95+% | 5g |
581CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MU068-1g |
(5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl)methanol |
946426-89-7 | 95+% | 1g |
157CNY | 2021-05-07 | |
| Ambeed | A251000-1g |
5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-methanol |
946426-89-7 | 95% | 1g |
$16.0 | 2024-04-15 | |
| Ambeed | A251000-5g |
5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-methanol |
946426-89-7 | 95% | 5g |
$25.0 | 2025-04-14 | |
| Ambeed | A251000-25g |
5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-methanol |
946426-89-7 | 95% | 25g |
$64.0 | 2025-04-14 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD246177-1g |
5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-methanol |
946426-89-7 | 95% | 1g |
¥32.0 | 2023-09-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD246177-5g |
5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-methanol |
946426-89-7 | 95% | 5g |
¥93.0 | 2024-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD246177-25g |
5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-methanol |
946426-89-7 | 95% | 25g |
¥395.0 | 2024-04-17 | |
| abcr | AB539011-1 g |
5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-methanol; . |
946426-89-7 | 1g |
€87.80 | 2023-04-14 |
(5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl)methanol Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene , Tetrahydrofuran ; cooled; 2 h, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene , Tetrahydrofuran ; 0 °C → rt; 4 h, rt; rt → 0 °C; 1.5 h, 0 °C
1.2 Reagents: Potassium sodium tartrate Solvents: Water
1.2 Reagents: Potassium sodium tartrate Solvents: Water
Reference
- Preparation of isoxazole compounds as therapeutic farnesoid X receptor agonists, United States, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene , Tetrahydrofuran ; 2 h, 0 °C
1.2 Reagents: Methanol
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified
1.2 Reagents: Methanol
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified
Reference
- Preparation of 3-phenylisoxazole derivatives for treatment of dyslipidemia, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene , Tetrahydrofuran ; cooled; 12 h, 25 °C
1.2 Reagents: Ammonium chloride Solvents: Water ; cooled
1.2 Reagents: Ammonium chloride Solvents: Water ; cooled
Reference
- FXR receptor agonist, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene , Tetrahydrofuran ; 12 h, rt → 25 °C
1.2 Reagents: Ammonium chloride Solvents: Water ; cooled
1.2 Reagents: Ammonium chloride Solvents: Water ; cooled
Reference
- FXR receptor agonist and its preparation, China, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene , Tetrahydrofuran ; 0 °C; 2 h, rt
1.2 Solvents: Methanol ; 10 min, 0 °C
1.2 Solvents: Methanol ; 10 min, 0 °C
Reference
- Discovery of 6-(4-{[5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl]methoxy}piperidin-1-yl)-1-methyl-1H-indole-3-carboxylic Acid: A Novel FXR Agonist for the Treatment of Dyslipidemia, Journal of Medicinal Chemistry, 2015, 58(24), 9768-9772
Production Method 7
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 5 °C; 2 h, rt
1.2 Reagents: Water ; 0 °C
1.3 Reagents: Sodium hydroxide , Sulfuric acid magnesium salt (1:1) Solvents: Water ; 0 °C; 0.5 h, 0 °C
1.2 Reagents: Water ; 0 °C
1.3 Reagents: Sodium hydroxide , Sulfuric acid magnesium salt (1:1) Solvents: Water ; 0 °C; 0.5 h, 0 °C
Reference
- Preparation of oxadiazole derivatives as FXR agonists, China, , ,
Production Method 8
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Dimethylformamide , Tetrahydrofuran ; 0 °C; 2 h, rt
1.2 Reagents: Methanol , Water ; 0 °C; 10 min, 0 °C
1.2 Reagents: Methanol , Water ; 0 °C; 10 min, 0 °C
Reference
- Preparation of fluorine-containing isoxazole compounds for treating FXR-mediated diseases, China, , ,
Production Method 9
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene , Tetrahydrofuran ; 2 h, cooled
1.2 Reagents: Methanol
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified
1.2 Reagents: Methanol
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified
Reference
- Preparation of isoxazolylmethoxyheterocyclylarenecarboxylates and related compounds as farnesoid X receptor (FXR) agonists for treatment of dyslipidemia., World Intellectual Property Organization, , ,
Production Method 10
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene , Tetrahydrofuran ; 0 °C → rt; 2 h, rt; rt → 0 °C
1.2 Reagents: Methanol , Hydrochloric acid Solvents: Water
1.2 Reagents: Methanol , Hydrochloric acid Solvents: Water
Reference
- Preparation of spirocyclic compounds as farnesoid X receptor modulators, World Intellectual Property Organization, , ,
Production Method 11
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene , Tetrahydrofuran ; 0 °C → rt; 2 h, rt; rt → 0 °C
1.2 Reagents: Methanol , Hydrochloric acid Solvents: Water
1.2 Reagents: Methanol , Hydrochloric acid Solvents: Water
Reference
- Preparation of alkene compounds as farnesoid X receptor modulators, World Intellectual Property Organization, , ,
Production Method 12
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Tetrahydrofuran , Hexane ; -75 - -70 °C; -75 °C → rt; 16 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt
Reference
- Preparation of isoxazole-based compounds useful in modulating the farnesoid X receptor (FXR), World Intellectual Property Organization, , ,
Production Method 13
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Tetrahydrofuran ; 10 °C; 2 h, rt
1.2 Reagents: Methanol
1.2 Reagents: Methanol
Reference
- Isoxazole compounds for modulating FXR and their preparation, World Intellectual Property Organization, , ,
Production Method 14
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 0 °C; 2 h, 0 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; 0 °C; 15 min, 0 °C → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; 0 °C; 15 min, 0 °C → rt
Reference
- Spiro bridged ring compound, pharmaceutical composition and use, World Intellectual Property Organization, , ,
Production Method 15
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 0 °C; 0 °C → rt; 2 h, rt
1.2 Reagents: Water ; rt
1.2 Reagents: Water ; rt
Reference
- Preparation of heterocyclic FXR modulators, World Intellectual Property Organization, , ,
Production Method 16
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 0 °C; 2 h, 0 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; 15 min, 0 °C → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; 15 min, 0 °C → rt
Reference
- Preparation of the FXR receptor modulator and their application as FXR related diseases, China, , ,
(5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl)methanol Raw materials
- Methyl 5-cyclopropyl-3-(2,6-dichlorophenyl)-1,2-oxazole-4-carboxylate
- Ethyl 5-cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylate
(5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl)methanol Preparation Products
(5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl)methanol Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:946426-89-7)[5-环丙基-3-(2,6-二氯)苯基异恶唑-4-甲醇
Order Number:LE26662303
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:57
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(5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl)methanol Related Literature
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:946426-89-7)[5-环丙基-3-(2,6-二氯)苯基异恶唑-4-甲醇
Purity:99%
Quantity:25KG,200KG,1000KG
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